1-[(2-chlorophenyl)methyl]-N,N-dimethylpyrazole-4-carboxamide
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Overview
Description
1-[(2-chlorophenyl)methyl]-N,N-dimethylpyrazole-4-carboxamide is a chemical compound that belongs to the pyrazole class of compounds. This compound has been widely used in scientific research due to its interesting pharmacological properties.
Mechanism of Action
The mechanism of action of 1-[(2-chlorophenyl)methyl]-N,N-dimethylpyrazole-4-carboxamide is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes that are involved in the regulation of inflammation and cell growth.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and reduce inflammation. It has also been found to have neuroprotective effects and has been shown to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(2-chlorophenyl)methyl]-N,N-dimethylpyrazole-4-carboxamide in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a useful tool in the development of anticancer drugs. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.
Future Directions
There are several future directions for research on 1-[(2-chlorophenyl)methyl]-N,N-dimethylpyrazole-4-carboxamide. One direction is to further investigate its mechanism of action to better understand how it works. Another direction is to explore its potential use in the treatment of neurodegenerative diseases. Additionally, it may be useful to investigate its effects in combination with other drugs to determine whether it can enhance their efficacy.
Synthesis Methods
The synthesis of 1-[(2-chlorophenyl)methyl]-N,N-dimethylpyrazole-4-carboxamide can be achieved through a multistep process. The first step involves the reaction of 2-chlorobenzyl chloride with N,N-dimethylformamide to form N,N-dimethyl-2-chlorobenzylamine. This intermediate is then reacted with hydrazine hydrate to form 1-(2-chlorobenzyl)hydrazine. The final step involves the reaction of 1-(2-chlorobenzyl)hydrazine with 4-carboxylic acid to form this compound.
Scientific Research Applications
1-[(2-chlorophenyl)methyl]-N,N-dimethylpyrazole-4-carboxamide has been used in various scientific research applications. It has been found to have antitumor properties and has been used in the development of anticancer drugs. It has also been used in the treatment of inflammatory diseases and has been found to have anti-inflammatory properties. Additionally, it has been used in the development of drugs for the treatment of neurodegenerative diseases.
Properties
IUPAC Name |
1-[(2-chlorophenyl)methyl]-N,N-dimethylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClN3O/c1-16(2)13(18)11-7-15-17(9-11)8-10-5-3-4-6-12(10)14/h3-7,9H,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGVMPZYHVVUQJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CN(N=C1)CC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.